Cambridge id 6685382

• IUPAC Name: N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C22H24N4O6S/c1-14(2)32-17-9-5-15(6-10-17)21(27)23-16-7-11-18(12-8-16)33(28,29)26-19-13-20(30-3)25-22(24-19)31-4/h5-14H,1-4H3,(H,23,27)(H,24,25,26)
• InChI Key: OXDLNBXYWHEBBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC(=NC(=N3)OC)OC
• Molecular Formula: C22H24N4O6S
• Molecular Weight: 472.5 g/mol

Description

Cambridge id 6685382 is a synthetic compound that has gained attention in the scientific community for its potential use in various applications, including drug discovery and molecular biology research.

Scientific Research Applications

Giant Electron-Phonon Interactions in Molecular Crystals

One significant area of research involves the study of electron-phonon interactions in molecular crystals. The research by Monserrat et al. (2015) delves into the importance of non-quadratic coupling in these interactions, highlighting how giant electron-phonon interactions can significantly influence the properties of molecular crystals. This study was supported by Robinson College, Cambridge, and the Engineering and Physical Sciences Research Council (EPSRC) of the UK, showcasing the collaborative efforts in advancing our understanding of material science (Monserrat, Engel, & Needs, 2015).

Heat Transfer Losses in Energy Storage Applications

Another research area is the optimization of energy storage technologies, where Willich and White (2017) investigated heat transfer losses in reciprocating compressors with valve actuation. Their work contributes to the development of more efficient energy storage systems, supported by the UK Engineering and Physical Sciences Research Council and utilizing the University of Cambridge’s high-performance computing resources (Willich & White, 2017).

Contributions of the Cambridge Structural Database

The Cambridge Structural Database (CSD) stands as a cornerstone for chemical and materials science research. Taylor and Wood (2019) reviewed the multifaceted contributions of the CSD to various research domains, including molecular geometries, molecular interactions, and the design of biologically active molecules. This database has proven invaluable for research in gas storage, (opto)electronics, and even aiding in the solution of new crystal structures, underscoring the database's role in advancing scientific inquiry and innovation (Taylor & Wood, 2019).

Advancements in Nanotechnology

In the realm of nanotechnology, research on γ-Al2O3 nanorods by Bell et al. (2017) offers insights into their hydrothermal synthesis, with implications for various industrial applications. This study was funded by the UK Engineering and Physical Science Research Council, highlighting the continued investment in understanding and manipulating materials at the nanoscale for technological advancements (Bell, González-Carballo, Tooze, & Torrente‐Murciano, 2017).

Impact of COVID-19 on Life Scientists

Lastly, the recent COVID-19 pandemic has had a profound impact on the scientific community, including life scientists. Korbel and Stegle (2020) discuss the challenges and adaptations faced by researchers due to institutional shutdowns and restrictions. This study offers a contemporary look at how global crises can affect scientific work and highlights the resilience and adaptability of the research community (Korbel & Stegle, 2020).